H-Bond Donor Capacity vs. Phenyl and Benzyl Analogs
The target compound possesses a phenolic hydroxyl group (pKa ~10) capable of acting as both a hydrogen bond donor and acceptor, whereas the direct 7-phenyl analog (C14H9N5O, MW 263.25) lacks any H-bond donor functionality . The 7-benzyl analog (5-methyl-7-(phenylmethyl) derivative, CAS 1306739-28-5) similarly lacks H-bond donor capacity . This difference is critical for target engagement in binding pockets requiring polar interactions, as demonstrated by the >10-fold potency differences observed between 4-OH-phenyl and unsubstituted phenyl substituents in related triazolopyrimidine kinase inhibitor series [1].
| Evidence Dimension | Hydrogen Bond Donor Count (HBD) |
|---|---|
| Target Compound Data | HBD = 1 (phenolic OH) |
| Comparator Or Baseline | 7-phenyl analog: HBD = 0; 7-benzyl analog: HBD = 0 |
| Quantified Difference | ΔHBD = 1 (unique to target) |
| Conditions | Physicochemical descriptor analysis; in silico rule-of-five profiling |
Why This Matters
The presence of a hydrogen bond donor directly impacts oral bioavailability and binding site complementarity, differentiating the compound for projects targeting polar subpockets.
- [1] Khan, I.; Ibrar, A.; Abbas, N.; Saeed, A. Recent advances in the structural library of triazolopyrimidine derivatives: potential anticancer agents. Eur. J. Med. Chem. 2014, 85, 629-650. View Source
